Cas no 898751-86-5 (3'-Cyano-2-piperidinomethyl benzophenone)

• Product Name: 3'-Cyano-2-piperidinomethyl benzophenone
• CAS No: 898751-86-5
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• CID: 993936
• PubChem ID: 24725184
• Update Time: 2025-07-13

3'-Cyano-2-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[2-(piperidin-1-ylmethyl)benzoyl]benzonitrile
• 3'-CYANO-2-PIPERIDINOMETHYL BENZOPHENONE
• 3'-CYANO-2-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID30643580
• AKOS016020887
• 3'-cyano-2-piperidinomethylbenzophenone
• 3-{2-[(Piperidin-1-yl)methyl]benzoyl}benzonitrile
• 898751-86-5
• MFCD03842467
• 3'-Cyano-2-piperidinomethyl benzophenone

• MDL： MFCD03842467
• Inchi： 1S/C20H20N2O/c21-14-16-7-6-9-17(13-16)20(23)19-10-3-2-8-18(19)15-22-11-4-1-5-12-22/h2-3,6-10,13H,1,4-5,11-12,15H2
• InChI Key： APQBTBPUQDUJIH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC=C1CN1CCCCC1

Computed Properties

• Exact Mass: 304.15800
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.71308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones